Cas no 70709-66-9 (1,2-Benzenediol,4-[2-(3-hydroxyphenyl)ethenyl]-)

1,2-Benzenediol,4-[2-(3-hydroxyphenyl)ethenyl]- structure
70709-66-9 structure
Product Name:1,2-Benzenediol,4-[2-(3-hydroxyphenyl)ethenyl]-
CAS No:70709-66-9
MF:C14H12O3
MW:228.243284225464
CID:577493
PubChem ID:10466312
Update Time:2025-04-19

1,2-Benzenediol,4-[2-(3-hydroxyphenyl)ethenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediol,4-[2-(3-hydroxyphenyl)ethenyl]-
    • 3,3',4-trihydroxystilbene
    • 4-[(E)-2-(3-hydroxyphenyl)ethenyl]benzene-1,2-diol
    • 1,2-benzenediol, 4-[(E)-2-(3-hydroxyphenyl)ethenyl]-
    • 4-[(E)-2-(3-Hydroxyphenyl)vinyl]benzene-1,2-diol
    • 4-[2-(3-Hydroxy-phenyl)-vinyl]-benzene-1,2-diol
    • 3,4,5'-trihydroxy-trans-stilbene
    • 1,2-Benzenediol, 4-(2-(3-hydroxyphenyl)ethenyl)-
    • SCHEMBL2765790
    • 70709-66-9
    • BDBM50045937
    • CHEMBL103464
    • Inchi: 1S/C14H12O3/c15-12-3-1-2-10(8-12)4-5-11-6-7-13(16)14(17)9-11/h1-9,15-17H/b5-4+
    • InChI Key: QNVSXXGDAPORNA-SNAWJCMRSA-N
    • SMILES: OC1=C(C=CC(=C1)/C=C/C1C=CC=C(C=1)O)O

Computed Properties

  • Exact Mass: 228.07866
  • Monoisotopic Mass: 228.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 60.7A^2
  • XLogP3: 3.1

Experimental Properties

  • Density: 1.359
  • Boiling Point: 463.829°C at 760 mmHg
  • Flash Point: 230.336°C
  • Refractive Index: 1.763
  • PSA: 60.69
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